![molecular formula C11H10BrNO B6196189 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one CAS No. 1396777-75-5](/img/no-structure.png)
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one
Overview
Description
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one' involves the cyclization of a brominated precursor containing a cyclopropane ring and an isoquinoline ring. The spirocyclic structure is formed through a ring-closing reaction.", "Starting Materials": [ "2-bromo-1-(2-nitrophenyl)ethanone", "ethyl 2-(2-nitrophenyl)acetate", "sodium hydride", "ethyl bromoacetate", "2,3-dihydro-1H-isoquinoline", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Reduction of 2-bromo-1-(2-nitrophenyl)ethanone with sodium hydride in ethanol to form 2-bromo-1-(2-aminophenyl)ethanone", "Step 2: Condensation of 2-bromo-1-(2-aminophenyl)ethanone with ethyl 2-(2-nitrophenyl)acetate in acetic acid to form 6-bromo-2-(2-nitrophenyl)-3-oxo-2,3-dihydro-1H-isoquinoline", "Step 3: Bromination of 6-bromo-2-(2-nitrophenyl)-3-oxo-2,3-dihydro-1H-isoquinoline with bromine in acetic acid to form 6,8-dibromo-2-(2-nitrophenyl)-3-oxo-2,3-dihydro-1H-isoquinoline", "Step 4: Alkylation of 2,3-dihydro-1H-isoquinoline with ethyl bromoacetate in the presence of sodium hydride to form ethyl 2-(2-bromoacetyl)-3-oxo-2,3-dihydro-1H-isoquinoline-5-carboxylate", "Step 5: Cyclization of ethyl 2-(2-bromoacetyl)-3-oxo-2,3-dihydro-1H-isoquinoline-5-carboxylate with 6,8-dibromo-2-(2-nitrophenyl)-3-oxo-2,3-dihydro-1H-isoquinoline in the presence of sodium acetate in acetic acid to form '6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one'" ] } | |
CAS No. |
1396777-75-5 |
Molecular Formula |
C11H10BrNO |
Molecular Weight |
252.1 |
Purity |
95 |
Origin of Product |
United States |
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